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Compound of Interest

Compound Name: Cilastatin-15N-d3

Cat. No.: B12403307

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Cilastatin-15N-d3, an isotopically

labeled form of Cilastatin. It is primarily intended for use as an internal standard in quantitative

bioanalytical studies. This document details its chemical properties, the mechanism of action of

its parent compound, relevant quantitative data, and a representative experimental protocol for

its application.

Core Properties of Cilastatin-15N-d3
Cilastatin-15N-d3 is a stable isotope-labeled version of cilastatin, designed for use in mass

spectrometry-based applications. The incorporation of one nitrogen-15 atom and three

deuterium atoms results in a predictable mass shift, making it an ideal internal standard for the

accurate quantification of cilastatin in complex biological matrices.
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Property Data Reference

CAS Number 2738376-83-3 [1][2][3][4]

Formal Name

(Z)-7-((2-(amino-15N)-2-

carboxyethyl-1,1,2-d3)thio)-2-

((S)-2,2-dimethylcyclopropane-

1-carboxamido)hept-2-enoic

acid

[1]

Molecular Formula C₁₆H₂₃D₃N[¹⁵N]O₅S

Formula Weight 362.5 g/mol

Purity
≥99% deuterated forms (d₁-

d₃); ≤1% d₀

Formulation A solid

Solubility
Soluble in DMSO, Methanol,

and Water

Primary Application

Internal standard for the

quantification of cilastatin by

Gas Chromatography (GC) or

Liquid Chromatography-Mass

Spectrometry (LC-MS)

Mechanism of Action of Cilastatin
Cilastatin itself possesses no antibacterial activity. Its clinical utility stems from its ability to

inhibit the enzyme dehydropeptidase-I (DHP-I), which is located in the brush border of the renal

tubules. The primary function of DHP-I is to metabolize and inactivate the carbapenem

antibiotic, imipenem.

By competitively and reversibly inhibiting DHP-I, cilastatin prevents the renal degradation of

imipenem. This co-administration results in a higher urinary concentration and a prolonged

plasma half-life of active imipenem, enhancing its antibacterial efficacy and protecting against

potential nephrotoxic effects associated with high concentrations of imipenem metabolites.
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Mechanism of Cilastatin in preventing Imipenem degradation.

Quantitative Data: Inhibitory Activity of Cilastatin
The following table summarizes the inhibitory potency of the parent compound, cilastatin,

against various enzymes. This data is crucial for understanding its pharmacological profile.

Enzyme Target
Organism/Sou
rce

Inhibition
Metric

Value (µM) Reference

Renal

Dipeptidase

(DHP-I)

Human Kᵢ 0.7

Porcine

Dipeptidase
Porcine IC₅₀ 0.11

Metallo-β-

lactamase CphA

Aeromonas

hydrophila
IC₅₀ 178
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Application in Bioanalysis: Use as an Internal
Standard
In quantitative analytical chemistry, particularly in techniques like LC-MS, an internal standard

(IS) is a substance with similar physicochemical properties to the analyte, which is added in a

known quantity to samples. Cilastatin-15N-d3 serves this purpose for the quantification of

cilastatin.

The use of a stable isotope-labeled internal standard is considered the gold standard. Because

it is chemically identical to the analyte (cilastatin), it co-elutes chromatographically and exhibits

similar ionization efficiency in the mass spectrometer. However, it is distinguishable by its

higher mass. This allows for the correction of variability during sample preparation (e.g.,

extraction) and instrument analysis (e.g., injection volume, ion suppression), leading to highly

accurate and precise quantification.
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Quantitative Bioanalysis Workflow
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Workflow for using Cilastatin-15N-d3 as an internal standard.
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Experimental Protocol: Quantification of Cilastatin
in Human Plasma
This section provides a representative protocol for the determination of cilastatin

concentrations in human plasma using Cilastatin-15N-d3 as an internal standard with LC-

MS/MS.

5.1. Materials and Reagents

Cilastatin reference standard

Cilastatin-15N-d3 (Internal Standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Deionized water, 18 MΩ·cm

5.2. Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare separate stock solutions of cilastatin and Cilastatin-
15N-d3 in methanol.

Working Standard Solutions: Serially dilute the cilastatin stock solution with a 50:50 mixture

of ACN and water to prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

Internal Standard Working Solution (50 ng/mL): Dilute the Cilastatin-15N-d3 stock solution

with ACN.

5.3. Sample Preparation (Protein Precipitation)

Aliquot 100 µL of plasma sample (calibration standard, quality control, or unknown) into a 1.5

mL microcentrifuge tube.

Add 200 µL of the Internal Standard Working Solution (50 ng/mL in ACN) to each tube.
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Vortex mix for 30 seconds to precipitate plasma proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer 150 µL of the clear supernatant to an HPLC vial for analysis.

5.4. LC-MS/MS Conditions

LC System: Standard HPLC or UHPLC system.

Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A linear gradient from 5% B to 95% B over 3 minutes, hold for 1 minute, and re-

equilibrate for 1 minute.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source, operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

Cilastatin Transition:Q1 m/z → Q3 m/z (specific values to be determined by infusion).

Cilastatin-15N-d3 Transition:Q1 m/z → Q3 m/z (specific values to be determined by

infusion, expecting a +4 Da shift from the parent compound).

5.5. Data Analysis

Integrate the peak areas for both the cilastatin and Cilastatin-15N-d3 MRM transitions.

Calculate the ratio of the analyte peak area to the internal standard peak area.
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Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

Determine the concentration of cilastatin in unknown samples by interpolating their peak

area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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